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Compound of Interest

Compound Name: CAY10566

Cat. No.: B1668650 Get Quote

Introduction

CAY10566 is a potent, selective, and orally bioavailable inhibitor of Stearoyl-CoA Desaturase 1

(SCD1).[1][2] SCD1 is a critical enzyme in lipid metabolism, catalyzing the conversion of

saturated long-chain fatty acyl-CoAs into monounsaturated fatty acyl-CoAs, which are essential

components of cell membranes and signaling molecules.[3][4] The inhibition of SCD1 by

CAY10566 has been shown to impact lipid homeostasis, cell proliferation, and has

demonstrated therapeutic potential in models of cancer and metabolic diseases.[4][5] This

document provides detailed protocols for the preparation of CAY10566 stock solutions for use

in research and drug development applications.

Physicochemical Properties

CAY10566 is supplied as a white to yellow crystalline solid.[6][7] Its key properties are

summarized in the table below.

Property Value Reference

Molecular Weight 389.81 g/mol [1][6]

Molecular Formula C₁₈H₁₇ClFN₅O₂ [1][6]

Purity ≥98% [3][7]

CAS Number 944808-88-2 [1][6]
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Solubility Data

The solubility of CAY10566 varies significantly across different solvents. It is crucial to select

the appropriate solvent for your experimental needs. For aqueous-based assays, a stock

solution in an organic solvent must first be prepared.

Solvent Solubility Notes Reference

DMSO
10 - 78 mg/mL

(approx. 25 - 200 mM)

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[1]

[1][3][7]

Dimethylformamide

(DMF)
~20 mg/mL

Can be used as an

intermediate solvent

for aqueous dilutions.

[7]

[3][7][8]

Ethanol ~0.15 mg/mL Sparingly soluble. [3][7][8]

Water Insoluble
Not suitable for direct

dissolution.
[1]

DMF:PBS (pH 7.2)

(1:5)
~0.15 mg/mL

For aqueous buffers,

dissolve in DMF first,

then dilute.[7]

[3][7]

In Vivo Formulation 1 ≥ 2.5 mg/mL
10% DMSO, 90%

Corn Oil.
[6]

In Vivo Formulation 2 ≥ 2.08 mg/mL

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.

[6]

Storage and Stability

Proper storage is essential to maintain the integrity and activity of CAY10566.
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Form
Storage
Temperature

Stability Notes Reference

Solid Powder -20°C ≥ 4 years Store desiccated. [3][7]

In Solvent -80°C ~1 year

Aliquot to avoid

repeated freeze-

thaw cycles.[1]

[1][9]

In Solvent -20°C ~6 months [6]

Aqueous

Solution

Room

Temperature
≤ 1 day

Not

recommended

for storage.

Prepare fresh

daily.

[7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a concentrated stock solution in DMSO, which is

suitable for long-term storage and subsequent dilution for in vitro experiments.

Materials:

CAY10566 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vial

Vortex mixer and/or sonicator

Sterile, RNase/DNase-free polypropylene cryovials for aliquoting

Procedure:
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Pre-warm CAY10566: Allow the vial of CAY10566 powder to equilibrate to room temperature

before opening to prevent condensation.

Weigh the Compound: Accurately weigh the desired amount of CAY10566 powder. For

example, to prepare 1 mL of a 10 mM solution, weigh out 3.898 mg of CAY10566.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 389.81 g/mol = 0.003898 g = 3.898 mg

Dissolution: Add the calculated amount of anhydrous DMSO to the vial containing the

CAY10566 powder.

Solubilization: Vortex the solution vigorously. If necessary, briefly sonicate the vial in a water

bath to ensure complete dissolution.[6][9] Visually inspect the solution to confirm that no

particulates are present.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials.

This prevents contamination and degradation from repeated freeze-thaw cycles.[1]

Storage: Store the aliquots at -80°C for long-term stability (up to 1 year).[1][9]
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Preparation

Storage

Usage

1. Weigh CAY10566 Powder

2. Add Anhydrous DMSO

Calculate required volume

3. Vortex/Sonicate until Dissolved

4. Aliquot into Cryovials

Ensure full dissolution

5. Store at -20°C or -80°C

6. Thaw Aliquot

7. Dilute to Working Concentration

8. Use in Experiment

Click to download full resolution via product page

Caption: CAY10566 inhibits SCD1, blocking monounsaturated fatty acid synthesis.
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Safety Precautions

CAY10566 is for research use only and is not for human or veterinary use. [3]It should be

considered a hazardous material. [7]Standard laboratory safety practices should be followed,

including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a

lab coat. Handle the compound in a well-ventilated area or a chemical fume hood. Refer to the

Safety Data Sheet (SDS) for complete handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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